Cas no 92500-80-6 (methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride)

• Product Name: methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride
• CAS No: 92500-80-6
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• MDL: MFCD32710930
• CID: 5427105
• PubChem ID: 154866253
• Update Time: 2025-10-29

methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-phenyl-2-piperidin-4-ylacetate;hydrochloride
• EN300-27100529
• 92500-80-6
• methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride
• Z4550128652

• MDL： MFCD32710930
• Inchi： 1S/C14H19NO2.ClH/c1-17-14(16)13(11-5-3-2-4-6-11)12-7-9-15-10-8-12;/h2-6,12-13,15H,7-10H2,1H3;1H
• InChI Key： GCMFOZNJYLXPEC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1C=CC=CC=1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride

Methyl 2-phenyl-2-(piperidin-4-yl)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride, also known by its CAS number 92500-80-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a tertiary amine derivative, characterized by its unique structure that combines a phenyl group, a piperidine ring, and an acetate moiety. The compound's structure is defined by the presence of a chiral center, which adds complexity to its synthesis and potential applications.

The synthesis of methyl 2-phenyl-2-(piperidin-4-yl)acetate hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, acid-catalyzed esterification, and salt formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies. The compound's structure makes it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

Recent research has highlighted the potential of methyl 2-phenyl-2-(piperidin-4-yli)acetate hydrochloride as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of opioid receptor agonists and antagonists, which are critical for pain management and addiction treatment. The compound's ability to modulate receptor activity through its piperidine ring and phenyl group has made it a focal point in drug discovery efforts.

In addition to its role in drug development, methyl 2-phenyl-2-(piperidin-yli)acetate hydrochloride has been explored for its potential as a chiral auxiliary in asymmetric catalysis. Its chiral center provides an excellent platform for inducing enantioselectivity in various organic transformations, such as aldol reactions and Michael additions. This application underscores the compound's importance in modern synthetic chemistry.

The biological activity of methyl 2-fenilové 2-(piperidinové)aceta hydrochloride has been extensively studied in recent years. Preclinical studies have shown that it exhibits moderate to high potency in various bioassays, including assays targeting G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that the compound could serve as a lead molecule for the development of drugs targeting central nervous system disorders, such as anxiety and depression.

From an analytical standpoint, methyl 2-fenilové 2-(pipéridinové)aceta hydrochloride can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and LCMS (liquid chromatography-mass spectrometry). These methods allow for precise determination of the compound's molecular structure and purity, which are critical for ensuring reproducibility in research and development.

In terms of safety and handling, methyl 2-fenilové 2-(pipéridinové)aceta hydrochloride is generally considered stable under normal storage conditions. However, precautions should be taken to avoid exposure to strong oxidizing agents or prolonged heating, which could lead to decomposition or side reactions. Proper storage in a cool, dry place with limited light exposure is recommended to maintain the compound's integrity.

Looking ahead, the continued exploration of methyl 2-fenilové 2-(pipéridinové)aceta hydrochloride is expected to yield further insights into its potential applications across diverse fields. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial drug development.